Cas no 723244-94-8 (2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 723244-94-8
• MF: C₂₁H₂₂N₄O₂S
• MW: 394.489983081818
• CID: 6453311
• Update Time: 2025-06-08

2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one
• 2-((5-benzyl-1,3,4-oxadiazol-2-yl)thio)-1-(4-phenylpiperazin-1-yl)ethan-1-one
• 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• Ethanone, 2-[[5-(phenylmethyl)-1,3,4-oxadiazol-2-yl]thio]-1-(4-phenyl-1-piperazinyl)-

• Inchi： 1S/C21H22N4O2S/c26-20(25-13-11-24(12-14-25)18-9-5-2-6-10-18)16-28-21-23-22-19(27-21)15-17-7-3-1-4-8-17/h1-10H,11-16H2
• InChI Key： OLIBXJMNBVWQEJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=CC=C2)CC1)CSC1=NN=C(CC2=CC=CC=C2)O1

Additional information on 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one

Introduction to 2-(5-Benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 723244-94-8)

2-(5-Benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one, with the CAS number 723244-94-8, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound is characterized by its unique structural features, which include a benzyl-substituted 1,3,4-oxadiazole moiety and a phenylpiperazine group. These structural elements contribute to its diverse biological activities and make it a valuable candidate for various therapeutic applications.

The benzyl-substituted 1,3,4-oxadiazole moiety is a key functional group that imparts significant stability and reactivity to the molecule. This moiety is known for its ability to form stable complexes with metal ions and its potential to modulate biological processes. The presence of the phenylpiperazine group further enhances the compound's pharmacological profile by conferring specific receptor binding properties. Phenylpiperazines are widely used in the development of drugs targeting the central nervous system (CNS), particularly for conditions such as anxiety, depression, and schizophrenia.

Recent studies have explored the pharmacological properties of 2-(5-Benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one. One notable study published in the Journal of Medicinal Chemistry investigated its potential as an antagonist for serotonin receptors. The results indicated that this compound exhibits high affinity and selectivity for serotonin 5-HT_2A receptors, making it a promising candidate for the treatment of psychiatric disorders associated with serotonin dysregulation.

In another study conducted by researchers at the University of California, the compound was evaluated for its anti-inflammatory properties. The findings revealed that 2-(5-Benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural complexity of 2-(5-Benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-phenylpiperazin-1-y l)ethanone also makes it an interesting subject for synthetic chemistry research. Chemists have developed various synthetic routes to produce this compound efficiently and in high yield. One such method involves the coupling of a benzyl-substituted 1,3,4-thiadiazole derivative with a phenylpiperazine-containing aldehyde using a palladium-catalyzed cross-coupling reaction. This approach not only simplifies the synthesis but also allows for easy modification of the structure to explore a range of analogs with potentially improved biological activities.

The safety profile of 2-(5-Benzyl - 1 , 3 , 4 - oxad i az ol - 2 - yl )sulfanyl - 1 - ( 4 - phen ylp iper azin - 1 - yl )ethanone has also been evaluated in preclinical studies. Toxicity assays conducted in vitro and in animal models have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-(5-Benz yl - 1 , 3 , 4 - oxadi az ol - 2 - yl )sulfanyl - 1 - ( 4 - phen ylp iper azin - 1 - yl )ethanone (CAS No . 723244 -94 -8) is a multifaceted compound with promising applications in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.